Cas no 1068160-23-5 (3-(methoxymethyl)cyclobutan-1-one)

3-(Methoxymethyl)cyclobutan-1-one is a versatile cyclic ketone derivative featuring a methoxymethyl substituent at the 3-position of the cyclobutane ring. This compound is of interest in synthetic organic chemistry due to its strained four-membered ring structure and functional group reactivity, making it a valuable intermediate for the preparation of complex molecules. The presence of both a ketone and an ether moiety allows for selective transformations, including nucleophilic additions or reductions. Its compact, rigid framework is advantageous in medicinal chemistry for designing conformationally constrained analogs. The compound's stability and solubility in common organic solvents further enhance its utility in multistep synthetic routes.
3-(methoxymethyl)cyclobutan-1-one structure
1068160-23-5 structure
Product Name:3-(methoxymethyl)cyclobutan-1-one
CAS No:1068160-23-5
MF:C6H10O2
MW:114.142402172089
MDL:MFCD22381625
CID:1015853
PubChem ID:44249711
Update Time:2025-10-11

3-(methoxymethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(METHOXYMETHYL)-CYCLOBUTANONE
    • 3-(methoxymethyl)Cyclobutanone
    • 3-(methoxymethyl)cyclobutan-1-one
    • E73697
    • MFCD22381625
    • 1068160-23-5
    • CS-0416147
    • EN300-1721527
    • FT-0726741
    • AKOS032961451
    • SCHEMBL4749241
    • DA-24874
    • MDL: MFCD22381625
    • Inchi: 1S/C6H10O2/c1-8-4-5-2-6(7)3-5/h5H,2-4H2,1H3
    • InChI Key: HVCHAEYIOCQBQO-UHFFFAOYSA-N
    • SMILES: O(C)CC1CC(C1)=O

Computed Properties

  • Exact Mass: 114.068079557g/mol
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 26.3Ų

3-(methoxymethyl)cyclobutan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM758393-1g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%+
1g
$466 2023-01-01
eNovation Chemicals LLC
Y1098294-1G
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 97%
1g
$430 2024-07-21
eNovation Chemicals LLC
Y0995019-5g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
5g
$1100 2024-08-02
Enamine
EN300-1721527-0.05g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
0.05g
$114.0 2023-09-20
Enamine
EN300-1721527-0.1g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
0.1g
$171.0 2023-09-20
Enamine
EN300-1721527-0.25g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
0.25g
$244.0 2023-09-20
Enamine
EN300-1721527-0.5g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
0.5g
$384.0 2023-09-20
Enamine
EN300-1721527-1.0g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
1g
$492.0 2023-06-04
Enamine
EN300-1721527-2.5g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
2.5g
$966.0 2023-09-20
Enamine
EN300-1721527-5.0g
3-(methoxymethyl)cyclobutan-1-one
1068160-23-5 95%
5g
$1429.0 2023-06-04

Additional information on 3-(methoxymethyl)cyclobutan-1-one

Recent Advances in the Application of 3-(Methoxymethyl)cyclobutan-1-one (CAS: 1068160-23-5) in Chemical Biology and Pharmaceutical Research

3-(Methoxymethyl)cyclobutan-1-one (CAS: 1068160-23-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This four-membered cyclic ketone derivative, characterized by its methoxymethyl substituent, has demonstrated unique reactivity and potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(methoxymethyl)cyclobutan-1-one as a key intermediate in the synthesis of cyclobutane-containing drug candidates. The researchers highlighted its enhanced stability compared to unsubstituted cyclobutanone derivatives, while maintaining sufficient reactivity for further functionalization. This balance makes it particularly valuable for constructing complex molecular architectures with improved pharmacokinetic properties.

In the field of enzyme inhibition, recent work has demonstrated the compound's potential as a scaffold for developing selective inhibitors. The constrained cyclobutane ring provides a rigid framework that can be optimized to interact with specific enzyme active sites. Computational modeling studies suggest that the methoxymethyl group contributes to favorable binding interactions while maintaining metabolic stability, addressing a common challenge in drug development.

From a synthetic chemistry perspective, novel methodologies have been developed to access 3-(methoxymethyl)cyclobutan-1-one and its derivatives more efficiently. A 2024 publication in Organic Letters described an improved catalytic [2+2] cycloaddition approach that allows for gram-scale production with excellent enantioselectivity. This advancement is particularly significant as it addresses previous limitations in the availability of enantiomerically pure material for biological testing.

The compound's potential extends beyond small molecule therapeutics. Recent investigations have explored its incorporation into peptide mimetics and PROTACs (proteolysis targeting chimeras), where the cyclobutane ring serves as a rigid spacer to control molecular geometry. Preliminary results suggest that these derivatives exhibit improved cell permeability and target engagement compared to their linear counterparts.

While the therapeutic applications of 3-(methoxymethyl)cyclobutan-1-one derivatives are still in early stages, the growing body of research indicates significant promise. Current challenges include further optimization of synthetic routes to improve scalability and comprehensive evaluation of in vivo pharmacokinetics. However, the unique properties of this compound continue to make it an attractive focus for ongoing research in chemical biology and drug discovery.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.